Cas no 1095033-08-1 (4-(2-Bromophenyl)methyl-1,3-thiazol-2-amine)

• Product Name: 4-(2-Bromophenyl)methyl-1,3-thiazol-2-amine
• CAS No: 1095033-08-1
• MF: C₁₀H₉BrN₂S
• MW: 269.160859823227
• CID: 4571531
• PubChem ID: 43260417
• Update Time: 2025-06-15

4-(2-Bromophenyl)methyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-[(2-bromophenyl)methyl]-1,3-thiazol-2-amine
• 4-(2-Bromophenyl)methyl-1,3-thiazol-2-amine

• Inchi： 1S/C10H9BrN2S/c11-9-4-2-1-3-7(9)5-8-6-14-10(12)13-8/h1-4,6H,5H2,(H2,12,13)
• InChI Key： YLQLZYQGDASRMM-UHFFFAOYSA-N
• SMILES： S1C=C(CC2=CC=CC=C2Br)N=C1N

4-(2-Bromophenyl)methyl-1,3-thiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 4-(2-Bromophenyl)methyl-1,3-thiazol-2-amine

Research Briefing on 4-(2-Bromophenyl)methyl-1,3-thiazol-2-amine (CAS: 1095033-08-1) in Chemical Biology and Pharmaceutical Applications

4-(2-Bromophenyl)methyl-1,3-thiazol-2-amine (CAS: 1095033-08-1) is a brominated thiazole derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its potential as a versatile scaffold for drug discovery. This compound, characterized by its 2-bromophenylmethyl substitution on the thiazole ring, exhibits unique physicochemical properties that make it an attractive candidate for medicinal chemistry applications. Recent studies have explored its role as a building block for kinase inhibitors, antimicrobial agents, and modulators of protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00562) demonstrated that 4-(2-Bromophenyl)methyl-1,3-thiazol-2-amine serves as a crucial intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The bromine atom at the phenyl ring provides an excellent handle for further functionalization through palladium-catalyzed cross-coupling reactions, enabling rapid diversification of the molecular scaffold. Researchers successfully developed a series of potent BTK inhibitors with IC50 values in the low nanomolar range by modifying this core structure.

In antimicrobial research, a team from the University of Manchester reported in Bioorganic & Medicinal Chemistry Letters (2023, 33, 128456) that derivatives of 4-(2-Bromophenyl)methyl-1,3-thiazol-2-amine showed promising activity against drug-resistant Staphylococcus aureus strains. The thiazole core appears to interact with bacterial membrane proteins, while the bromophenyl moiety enhances membrane permeability. Molecular docking studies suggest these compounds may target the bacterial cell division protein FtsZ, offering a potential new mechanism against antibiotic-resistant pathogens.

The compound's potential in neurodegenerative disease research was highlighted in a recent ACS Chemical Neuroscience publication (2023, 14, 8, 1421-1435). Researchers found that certain analogs of 4-(2-Bromophenyl)methyl-1,3-thiazol-2-amine could modulate α-synuclein aggregation, a key pathological process in Parkinson's disease. The bromine atom was found to be essential for maintaining the optimal lipophilicity required for blood-brain barrier penetration while the thiazole nitrogen atoms participated in crucial hydrogen bonding interactions with the protein.

From a synthetic chemistry perspective, 4-(2-Bromophenyl)methyl-1,3-thiazol-2-amine has become increasingly valuable due to its versatility in metal-catalyzed coupling reactions. A 2023 Nature Protocols paper detailed an optimized synthetic route for this compound with improved yield (78%) and purity (>99%) through a modified Hantzsch thiazole synthesis. The protocol emphasized the importance of controlling reaction temperature and stoichiometry to minimize byproduct formation during the cyclization step.

Ongoing clinical trials (as listed in ClinicalTrials.gov) include several drug candidates derived from 4-(2-Bromophenyl)methyl-1,3-thiazol-2-amine scaffolds, particularly in oncology and inflammatory diseases. The most advanced candidate, currently in Phase II trials for rheumatoid arthritis, demonstrates the compound's translational potential. Pharmacokinetic studies of these derivatives show favorable absorption profiles and metabolic stability, attributed to the balanced hydrophobicity introduced by the bromophenyl group.

Future research directions for 4-(2-Bromophenyl)methyl-1,3-thiazol-2-amine include exploration of its photophysical properties for diagnostic applications and further optimization of its drug-like characteristics. The compound's unique combination of synthetic accessibility and biological relevance positions it as an important tool in chemical biology and a promising starting point for pharmaceutical development across multiple therapeutic areas.